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Compound of Interest

Compound Name: GA3-AM

Cat. No.: B15602907 Get Quote

Application Notes and Protocols for GA3-AM
For Researchers, Scientists, and Drug Development Professionals

Introduction
Gibberellic Acid Acetoxymethyl Ester (GA3-AM) is a cell-permeable analog of the plant

hormone Gibberellic Acid (GA3). The addition of the acetoxymethyl (AM) ester group allows the

molecule to readily cross the cell membrane. Once inside the cell, endogenous esterases

cleave the AM group, releasing the active GA3 molecule. GA3-AM is a key component of a

chemically induced dimerization (CID) system, which provides temporal and spatial control over

protein-protein interactions. This technology is invaluable for studying signal transduction,

protein function, and for the development of novel therapeutic strategies.

Physicochemical Properties and Solubility
GA3-AM is a white to off-white solid powder. For optimal use, it is crucial to understand its

solubility and stability.
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Property Value Citation(s)

Molecular Formula C₂₂H₂₆O₈ [1][2]

Molecular Weight 418.44 g/mol [1][2]

CAS Number 1373154-68-7 [1][2]

Appearance White to off-white solid [1]

Purity ≥90% [2]

Solubility

Soluble in DMSO (up to 100

mM) and ethanol (up to 100

mM)

[2]

Storage (Powder)
Store at -20°C for up to 3

years.
[1]

Storage (Stock Solution)

Store at -20°C for up to 1

month or at -80°C for up to 6

months.

[1]

Preparation of GA3-AM Stock Solution
Materials:

GA3-AM powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Protocol:

Equilibrate: Allow the GA3-AM powder vial to equilibrate to room temperature before

opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of GA3-AM powder in a sterile

microcentrifuge tube.

Dissolving: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

solution concentration (e.g., 10 mM or 100 mM).

Mixing: Vortex the solution thoroughly until the GA3-AM is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation occurs.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Table: Stock Solution Preparation Examples

Desired Stock
Concentration

Mass of GA3-AM (for 1 mL) Volume of DMSO

10 mM 4.18 mg 1 mL

50 mM 20.92 mg 1 mL

100 mM 41.84 mg 1 mL

Determination of Working Concentration
The optimal working concentration of GA3-AM is application-dependent and should be

determined empirically for each experimental system.

As a Chemical Inducer of Dimerization (CID) in Mammalian Cells:

The GA3-AM CID system relies on the interaction between the gibberellin receptor GID1 and a

DELLA protein fragment (GAI). In this system, GA3 (released from GA3-AM intracellularly) acts

as a molecular glue to induce the dimerization of GID1 and GAI fusion proteins.

Typical Working Concentration Range: 1 µM to 100 µM.
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Starting Concentration: A common starting concentration for cell-based assays is 10 µM.[2]

Optimization: A dose-response curve should be generated to determine the optimal

concentration for the specific cell type and desired biological readout. Factors to consider

include the expression levels of the GID1 and GAI fusion proteins and the sensitivity of the

downstream assay.

In Plant Tissue Culture:

While GA3-AM is primarily used as a CID, its precursor, GA3, is a well-known plant growth

regulator. The typical working concentration of GA3 in plant tissue culture ranges from 0.01 to

5.0 mg/L. The optimal concentration is highly dependent on the plant species and the desired

effect (e.g., seed germination, shoot elongation).

Experimental Workflow: Preparing and Using GA3-
AM
The following diagram illustrates a typical workflow for preparing and using GA3-AM in a cell-

based experiment.

Stock Solution Preparation

Cell-Based Experiment

Weigh GA3-AM Powder Dissolve in Anhydrous DMSO Vortex to Mix Aliquot into Single-Use Tubes Store at -20°C or -80°C

Dilute Stock to Working ConcentrationCulture Cells Treat Cells with GA3-AM Incubate for Desired Time Analyze Cellular Response
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Caption: Experimental workflow for GA3-AM preparation and application.

Gibberellin Signaling Pathway
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The mechanism of action of GA3, the active form of GA3-AM, involves the GID1 receptor and

DELLA proteins. In the absence of GA3, DELLA proteins act as transcriptional repressors,

inhibiting plant growth. The binding of GA3 to its receptor GID1 triggers a conformational

change that promotes the interaction between GID1 and DELLA proteins. This interaction leads

to the ubiquitination and subsequent degradation of DELLA proteins by the 26S proteasome,

thereby de-repressing GA-responsive genes and promoting growth.
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Caption: Simplified Gibberellin (GA3) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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